ent-Kaurenal

Specification

• Description: ent-16-Kauren-19-al, also known as ent-kaurenal or kaur-16-en-18-al, belongs to the class of organic compounds known as kaurane diterpenoids. These are diterpene alkaloids with a structure that is based on the kaurane skeleton. Kaurane is a tetracyclic compound that arises by cyclisation of a pimarane precursor followed by rearrangement. It possesses a [3, 2, 1]-bicyclic ring system with C15-C16 bridge connected to C13, forming the five-membered ring D. ent-16-Kauren-19-al exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ent-16-kauren-19-al is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ent-16-kauren-19-al can be found in fruits and sunflower. This makes ent-16-kauren-19-al a potential biomarker for the consumption of these food products.
• CAS No.: 14046-84-5
• Molecular Formula: C20H30O
• Molecular Weight: 286.5 g/mol
• IUPAC Name: (1S,4S,5R,9S,10R,13R)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carbaldehyde
• Standard InChI: InChI=1S/C20H30O/c1-14-11-20-10-7-16-18(2,13-21)8-4-9-19(16,3)17(20)6-5-15(14)12-20/h13,15-17H,1,4-12H2,2-3H3/t15-,16-,17+,18+,19-,20-/m1/s1
• Standard InChI Key: JCAVDWHQNFTFBW-XRNRSJMDSA-N
• Isomeric SMILES: C[C@]1(CCC[C@@]2([C@@H]1CC[C@]34[C@H]2CC[C@H](C3)C(=C)C4)C)C=O
• SMILES: CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C=O
• Canonical SMILES: CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C=O
• Melting Point: 113-116°C